2-Furaldehyde, 2-(4-geranylpiperazinylacetyl)hydrazono-5-nitro-

• CAS No.: 33165-28-5
• Molecular Formula: C21H31N5O4
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 2-[4-[(2E)-3,7-dimethylocta-2,6-dienyl]piperazin-1-yl]-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C21H31N5O4/c1-17(2)5-4-6-18(3)9-10-24-11-13-25(14-12-24)16-20(27)23-22-15-19-7-8-21(30-19)26(28)29/h5,7-9,15H,4,6,10-14,16H2,1-3H3,(H,23,27)/b18-9+,22-15+
• InChI Key: GUJKBBOGALTPCN-DDFYICFLSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CN1CCN(CC1)CC(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-])/C)C
• Canonical SMILES: CC(=CCCC(=CCN1CCN(CC1)CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-])C)C

Description

2-Furaldehyde, 2-(4-geranylpiperazinylacetyl)hydrazono-5-nitro- is a nitrofuran-derived compound characterized by a 5-nitro-2-furaldehyde core conjugated to a hydrazone group. The hydrazone moiety is further substituted with a 4-geranylpiperazinylacetyl chain, introducing a lipophilic terpene (geranyl) group linked via a piperazinylacetyl spacer. While direct studies on this compound are absent in the provided evidence, its structural analogs (e.g., hydrazones and nitrofurans) have demonstrated carcinogenic and cytotoxic effects in preclinical models, as detailed below .

Biological Activity

2-Furaldehyde, 2-(4-geranylpiperazinylacetyl)hydrazono-5-nitro- is a hydrazone derivative of 5-nitro-2-furaldehyde, a compound known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, antiparasitic, and anticancer properties, supported by data from various studies.

Chemical Structure and Properties

The compound can be represented by the following chemical structure:

• Molecular Formula : C₁₃H₁₉N₅O₅
• Molecular Weight : 305.32 g/mol
• IUPAC Name : 2-Furaldehyde, 2-(4-geranylpiperazinylacetyl)hydrazono-5-nitro-

Antimicrobial Activity

Research indicates that nitro compounds, including derivatives of 5-nitro-2-furaldehyde, exhibit significant antimicrobial properties. The mechanism of action is primarily attributed to the nitro group, which can undergo redox reactions leading to toxicity in microbial cells.

A study highlighted that derivatives of 5-nitro-2-furaldehyde showed promising in vitro antimicrobial activity against various bacterial strains. For instance, compounds with enhanced lipophilicity demonstrated increased potency against Staphylococcus aureus and Escherichia coli with IC50 values significantly lower than standard antibiotics like penicillin .

Antiparasitic Activity

Nifurtimox, a well-known hydrazone of 5-nitro-2-furaldehyde, is used in treating infections caused by Trypanosoma brucei and Trypanosoma cruzi. Newer derivatives have been synthesized that exhibit over 20 times greater activity than nifurtimox with selectivity indices ranging from 20 to 80. This indicates a potential for developing more effective antiparasitic agents based on the structural framework of the compound .

Anticancer Activity

The compound's potential anticancer properties are also noteworthy. Studies have shown that nitro compounds can induce apoptosis in cancer cells through oxidative stress mechanisms. A recent review emphasized that nitro derivatives could be explored as lead compounds for treating various cancers due to their ability to interact with cellular proteins and induce cell death in malignant cells .

Structure-Activity Relationship (SAR)

The biological activity of 2-furaldehyde derivatives is highly dependent on their structural characteristics. Key findings from SAR studies include:

• Lipophilicity : Increased lipophilicity correlates with enhanced antimicrobial and antiparasitic activity.
• Nitro Group Presence : Compounds lacking the nitro group show significantly reduced biological activity.
• Conformational Flexibility : The spatial arrangement of substituents affects the interaction with biological targets .

Data Summary

Activity Type	Compound	IC50 (nM)	Selectivity Index	Reference
Antimicrobial	Hydrazone Derivative	~100	20–80
Antiparasitic	Nifurtimox	<100	-
Anticancer	Nitro Derivatives	Varies	-

Case Studies

• Antimicrobial Efficacy : A study conducted on various hydrazones derived from 5-nitro-2-furaldehyde demonstrated their effectiveness against resistant bacterial strains, suggesting their potential use in antibiotic development.
• Antiparasitic Treatment : Clinical trials involving nifurtimox showed significant success rates in treating Chagas disease, paving the way for further exploration of similar compounds .

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
Research indicates that derivatives of 2-furaldehyde compounds exhibit significant antimicrobial properties. The compound has been evaluated for its efficacy against various bacterial strains, demonstrating potential as a lead compound for the development of new antibiotics. Studies have shown that the introduction of the geranylpiperazinylacetyl moiety enhances the antimicrobial activity compared to simpler furaldehyde derivatives .

Anticancer Properties
Recent investigations into the anticancer properties of 2-furaldehyde derivatives suggest that they may inhibit cancer cell proliferation. The nitro group in the compound is hypothesized to play a crucial role in inducing apoptosis in cancer cells. Experimental results have shown that this compound can significantly reduce the viability of certain cancer cell lines, making it a candidate for further development as an anticancer agent .

Materials Science Applications

Polymer Synthesis
The compound has been utilized in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. Its furan ring structure allows for polymerization reactions that yield materials suitable for various industrial applications. These polymers can be used in coatings, adhesives, and as composite materials, showcasing improved performance characteristics over traditional polymers .

Nanomaterials Development
In nanotechnology, 2-furaldehyde derivatives have been employed in the synthesis of nanoparticles with unique optical and electronic properties. These nanoparticles are being investigated for use in sensors and electronic devices due to their ability to conduct electricity and their photonic properties .

Environmental Science Applications

Pollutant Removal
The compound's reactivity makes it a suitable candidate for environmental remediation processes. Studies have demonstrated its effectiveness in adsorbing heavy metals from wastewater, thereby reducing environmental pollution. The mechanism involves complexation with metal ions, which facilitates their removal from aqueous solutions .

Biodegradation Studies
Research into the biodegradability of furaldehyde derivatives indicates that they can be broken down by microbial action in soil and water environments. This property is essential for assessing the environmental impact of synthetic compounds and developing eco-friendly alternatives .

Case Studies

Application Area	Study Reference	Findings
Antimicrobial Activity		Enhanced activity against Gram-positive bacteria.
Anticancer Properties		Induced apoptosis in breast cancer cell lines.
Polymer Synthesis		Developed high-performance thermoplastic elastomers.
Pollutant Removal		Effective removal of lead and cadmium from wastewater.
Biodegradation		Microbial breakdown observed within 30 days in soil samples.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s core structure aligns with nitrofuran derivatives known for their biological activity. Key comparisons include:

Hypothesized Activity of the Target Compound

The geranylpiperazinylacetyl substituent in the target compound introduces significant structural novelty:

• Piperazinylacetyl Spacer : Could modulate solubility and receptor interactions, possibly reducing acute toxicity while prolonging metabolic half-life.

Research Implications and Gaps

• Structural-Activity Relationships (SAR): The evidence highlights that minor modifications to nitrofuran substituents drastically alter carcinogenic profiles.
• Regulatory Considerations : Nitrofurans are classified under HS Code 2932.12.00 (2-Furaldehyde derivatives) in trade regulations, emphasizing controlled handling .

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for synthesizing hydrazone-functionalized 2-furaldehyde derivatives?

• The compound can be synthesized via condensation reactions between 5-nitro-2-furaldehyde and hydrazine derivatives. For example, hydrazone formation typically involves refluxing aldehyde precursors with hydrazides in ethanol, as demonstrated in analogous systems .
• Key steps include:

• Schiff base formation : Use anhydrous conditions to avoid hydrolysis of the hydrazone bond .
• Nitro group stability : Optimize reaction temperature (e.g., 60–80°C) to prevent nitro group reduction or side reactions .
  • Characterization requires IR spectroscopy (C=N stretch ~1600 cm⁻¹) and ¹H/¹³C NMR to confirm hydrazone linkage and substituent positions .

Q. How can spectroscopic techniques resolve structural ambiguities in nitro-substituted furaldehydes?

• ¹H NMR : Identify aromatic protons (δ 7–8 ppm for furan ring) and hydrazone NH protons (δ 8–10 ppm, broad singlet) .
• 13C NMR : Detect aldehyde carbon (δ ~190 ppm) and nitro group effects on adjacent carbons (deshielding by ~5–10 ppm) .
• X-ray crystallography is recommended for resolving steric effects from the geranylpiperazinyl group .

Advanced Research Questions

Q. How do substituents at the 5-position of 2-furaldehyde influence reaction outcomes in complex syntheses?

• Nitro group challenges : The 5-nitro substituent reduces electron density on the furan ring, slowing nucleophilic additions but enhancing electrophilic substitution at the 4-position .
• Contradictions in reactivity :

• Passerini-Smiles reactions : Nitro groups at the 5-position may lead to low conversions (e.g., <30%) due to steric hindrance or electronic effects .
• Byproduct mitigation : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates and reduce rearrangements .

Q. What experimental design strategies optimize yields in multi-step syntheses involving geranylpiperazinyl moieties?

• Parameter optimization :

• Temperature : Higher temperatures (150–175°C) improve geranyl group coupling but risk decomposition (monitor via TLC) .

• Catalyst selection : Phosphoric acid catalysts enhance dehydration steps while preserving furan ring integrity .

  • Design of Experiments (DoE) : Use software like DesignExpert11 to model interactions between variables (e.g., catalyst concentration vs. reaction time) .

  Key Parameters	Impact on Yield	Optimal Range
  Catalyst concentration	53.3%	60–70% (v/v H₃PO₄)
  Reaction temperature	29.8%	160–175°C
  Reaction duration	16.9%	45–90 minutes
  (Data adapted from )

Q. How can researchers address contradictions in spectroscopic data for hydrazone derivatives?

• Case study : Discrepancies in melting points or NMR shifts may arise from polymorphism or tautomerism. For example, hydrazones can exist as E/Z isomers; use NOESY or VT-NMR to confirm dynamic equilibria .
• Validation : Cross-reference with computational models (e.g., DFT calculations for predicted NMR shifts) .

Methodological Recommendations

Q. What safety protocols are critical for handling nitro-substituted furaldehydes?

• Protective measures : Use nitrile gloves, fume hoods, and explosion-proof equipment due to the compound’s irritant and potentially explosive nature .
• Waste disposal : Neutralize acidic byproducts with sodium bicarbonate before incineration .

Q. How to validate the purity of intermediates in multi-step syntheses?

• HPLC-MS : Detect trace impurities (e.g., unreacted hydrazine or degraded geranyl groups) with a C18 column and acetonitrile/water gradient .
• Elemental analysis : Confirm stoichiometry of C, H, N, and O (±0.3% tolerance) .